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Compound of Interest

Compound Name: Dodecyltrichlorosilane

Cat. No.: B1359458 Get Quote

Dodecyltrichlorosilane: A Comprehensive
Technical Guide
CAS Number: 4484-72-4

Dodecyltrichlorosilane (DTS) is a versatile organosilicon compound with the chemical

formula C12H25Cl3Si.[1][2][3][4] It is characterized by a long dodecyl alkyl chain attached to a

silicon atom which is also bonded to three chlorine atoms.[2] This structure imparts a dual

reactivity that makes it a valuable intermediate and functionalizing agent in a wide range of

applications, from advanced materials science to potential roles in biomedical fields.[1][5][6]

This technical guide provides an in-depth overview of the chemical properties, synthesis,

reactivity, and applications of dodecyltrichlorosilane, tailored for researchers, scientists, and

drug development professionals.

Chemical and Physical Properties
Dodecyltrichlorosilane is a colorless to yellowish transparent liquid with a sharp, pungent

odor similar to hydrochloric acid.[7][8] It is a combustible liquid, though it may require some

effort to ignite.[9][10] Key physical and chemical properties are summarized in the table below

for easy reference.
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Property Value Source(s)

CAS Number 4484-72-4 [1][2][3][4][7][8][11]

Molecular Formula C12H25Cl3Si [1][2][3][4][9]

Molecular Weight 303.8 g/mol [1][9][11]

Appearance Colorless to yellow liquid [1][7][8][9]

Odor Pungent, like hydrochloric acid [1][7][8][9]

Boiling Point
>300 °F (>149 °C) at 760

mmHg
[1][7][10][11]

Melting Point -30 °C [8]

Flash Point >150 °F (>65 °C) [1][7][8][10][11]

Density 1.026 - 1.03 g/mL at 20-25 °C [1][8]

Refractive Index (n20/D) 1.454 [7]

Solubility
Soluble in organic solvents.

Reacts with water.
[7]

Synthesis of Dodecyltrichlorosilane
The primary industrial method for synthesizing dodecyltrichlorosilane is through a Grignard

reaction.[9] This involves the reaction of dodecylmagnesium chloride with silicon tetrachloride.
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Grignard Synthesis of Dodecyltrichlorosilane

Experimental Protocol: Grignard Synthesis
A general protocol for a Grignard reaction to synthesize an organosilane is as follows. Note that

specific quantities and conditions would need to be optimized for dodecyltrichlorosilane.

Apparatus Setup: A dry, three-necked flask is equipped with a reflux condenser, a dropping

funnel, and a nitrogen or argon inlet to maintain an inert atmosphere.

Grignard Reagent Preparation: Magnesium turnings are placed in the flask. A solution of 1-

chlorododecane in an anhydrous ether solvent (such as diethyl ether or tetrahydrofuran) is

added dropwise from the dropping funnel. A small crystal of iodine can be added to initiate

the reaction. The mixture is typically refluxed to ensure complete formation of the Grignard

reagent, dodecylmagnesium chloride.

Reaction with Silicon Tetrachloride: The Grignard reagent solution is cooled in an ice bath. A

solution of silicon tetrachloride in anhydrous ether is then added dropwise. This reaction is

exothermic and the temperature should be carefully controlled.
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Workup and Purification: After the reaction is complete, the mixture is quenched, typically

with a saturated aqueous solution of ammonium chloride. The organic layer is separated,

washed, dried, and the solvent is removed. The crude dodecyltrichlorosilane is then

purified by vacuum distillation.

Reactivity and Hydrolysis
The silicon-chlorine bonds in dodecyltrichlorosilane are highly reactive towards nucleophiles,

with the most significant reaction being hydrolysis.[1] When exposed to moisture or water,

dodecyltrichlorosilane reacts vigorously to produce dodecylsilanetriol and hydrochloric acid.

[1][9] The silanetriol is unstable and readily undergoes condensation to form polysiloxane

networks. This reactivity is the basis for its use in surface modification.
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Water
(3H2O)

Dodecylsilanetriol
(C12H25Si(OH)3)

Hydrochloric Acid
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Click to download full resolution via product page

Hydrolysis and Condensation of Dodecyltrichlorosilane

This rapid hydrolysis and the corrosive nature of the hydrochloric acid byproduct necessitate

careful handling in a moisture-free environment.[1]

Applications in Research and Development
The unique properties of dodecyltrichlorosilane make it a valuable tool in various research

and industrial applications.
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Relationship between Properties and Applications

Surface Modification: It is widely used to create hydrophobic surfaces on materials like glass,

silica, and metals.[1][5] This is crucial in applications requiring water repellency.

Coupling Agent: Dodecyltrichlorosilane acts as a coupling agent in adhesives, sealants,

and composite materials, enhancing the adhesion between organic polymers and inorganic

substrates.[1][5][6]

Synthesis of Silicones: It serves as a key intermediate in the synthesis of a variety of

organosilicon compounds, including specialized silicones and siloxanes.[1][5]

Biomedical Applications: In the realm of drug development and biomedical research, the

ability to modify surfaces is critical. Dodecyltrichlorosilane can be used to alter the surface

properties of materials, potentially affecting protein adsorption and cell behavior.[1]
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Experimental Protocol: Surface Modification
A general procedure for modifying a silica-based surface with dodecyltrichlorosilane is as

follows:

Substrate Preparation: The substrate (e.g., glass slide, silicon wafer) is thoroughly cleaned to

remove organic contaminants. This can be achieved by sonication in solvents like acetone

and ethanol, followed by drying.

Surface Activation: To ensure a high density of hydroxyl groups, the surface is often activated

using methods such as oxygen plasma treatment or immersion in a piranha solution (a

mixture of sulfuric acid and hydrogen peroxide - handle with extreme caution).

Silanization: The activated substrate is immersed in a solution of dodecyltrichlorosilane in

an anhydrous solvent (e.g., toluene) under an inert atmosphere. The concentration of the

silane and the reaction time will influence the quality of the resulting monolayer.

Rinsing and Curing: After the desired reaction time, the substrate is removed from the

solution and rinsed with the solvent to remove any unreacted silane. It is then typically cured

at an elevated temperature to promote the formation of a stable siloxane network.

Safety and Handling
Dodecyltrichlorosilane is a corrosive and hazardous material that requires strict safety

precautions.[1][10][12]

Hazards: It causes severe skin burns and eye damage.[12][13][14] Inhalation of its vapors

can irritate the mucous membranes.[7] It reacts violently with water, releasing toxic and

corrosive hydrogen chloride gas.[7][9][10]

Personal Protective Equipment (PPE): When handling, it is imperative to wear appropriate

PPE, including chemical-resistant gloves (neoprene or nitrile rubber), chemical safety

goggles or a face shield, and protective clothing.[1][12] Work should be conducted in a well-

ventilated area, preferably a fume hood.[1][12]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area, away from

moisture, acids, alcohols, and oxidizing agents.[12][14] The material is moisture-sensitive
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and should be stored under an inert gas.[14]

First Aid: In case of skin contact, immediately remove contaminated clothing and rinse the

skin with plenty of water.[12][14] For eye contact, flush with water for at least 15 minutes and

seek immediate medical attention.[12][14] If inhaled, move the person to fresh air.[12][14] If

ingested, rinse the mouth with water and do not induce vomiting; seek immediate medical

attention.[12][14]

NFPA 704 Rating:

Category Rating

Health 3

Flammability 1

Instability/Reactivity 2

Special W (Water Reactive)

(Source: Alfa Chemistry[8])

This guide provides a foundational understanding of dodecyltrichlorosilane for professionals

in research and development. Its versatile chemistry and significant reactivity profile make it a

compound of interest for creating advanced materials and functionalized surfaces. Adherence

to strict safety protocols is paramount when working with this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing
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